Cas no 339100-34-4 (2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone)

• Product Name: 2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone
• CAS No: 339100-34-4
• CID: 4648746
• Update Time: 2025-08-05

2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone

Additional information on 2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone

2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone: A Comprehensive Overview

The compound 2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone, identified by the CAS number 339100-34-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a sulfonyl group attached to a fluorophenyl moiety and a hydroxyl-substituted dimethylphenyl group. The molecule's complexity and functional groups make it an interesting subject for both academic research and industrial development.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design due to their ability to enhance bioavailability and stability. The presence of the sulfonyl group in this compound contributes to its lipophilicity, which is a critical factor in determining its pharmacokinetic properties. Additionally, the fluorophenyl group enhances the molecule's electronic properties, making it a promising candidate for use in medicinal chemistry.

The synthesis of 2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone involves a multi-step process that requires precise control over reaction conditions. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of the compound. The use of advanced catalysts and reaction techniques has significantly improved the efficiency of these processes, making large-scale production more feasible.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For instance, recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be exploited in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The structural features of 2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone also make it an ideal candidate for use in materials science. Its high thermal stability and resistance to degradation under harsh conditions make it suitable for applications in polymer chemistry and catalysis. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in coordination chemistry.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their sustainability. Researchers have focused on developing eco-friendly synthesis methods that minimize waste generation and reduce energy consumption. The use of renewable resources and biodegradable solvents has been proposed as a way to enhance the green credentials of this compound.

In conclusion, 2-(4-Fluorophenyl)sulfonyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial innovation. As research continues to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.